Cas no 84254-83-1 (Butanoic acid,3-methylpentyl ester)

• Product name: Butanoic acid,3-methylpentyl ester
• CAS No: 84254-83-1
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 729728
• PubChem ID: 3019776

Butanoic acid,3-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methylpentyl ester
• 3-methylpentyl butanoate
• 3-methylpentyl butyrate
• 84254-83-1
• butanoic acid, 3-methylpentyl ester
• EINECS 282-528-3
• NS00058281
• DTXSID501004511
• WVY3Z4DBK3
• 3-methyl pentyl butyrate

• Inchi： InChI=1S/C10H20O2/c1-4-6-10(11)12-8-7-9(3)5-2/h9H,4-8H2,1-3H3
• InChI Key： GZWUADMYQBNKGP-UHFFFAOYSA-N
• SMILES： CCCC(=O)OCCC(C)CC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8771 (estimate)
• Melting Point: -78°C (estimate)
• Boiling Point: 202.6°C (estimate)
• Refractive Index: 1.3908 (estimate)